Cas no 2097912-35-9 (3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine
• CAS No: 2097912-35-9
• MF: C₂₀H₂₀F₃NO₃S
• MW: 411.437914848328
• CID: 5830887
• PubChem ID: 126855243
• Update Time: 2025-05-24

3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine
• 3-(2,3-dihydro-1-benzofuran-5-yl)-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]pyrrolidine
• 2097912-35-9
• AKOS032467275
• F6553-1152
• 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{[4-(trifluoromethyl)phenyl]methanesulfonyl}pyrrolidine

• Inchi： 1S/C20H20F3NO3S/c21-20(22,23)18-4-1-14(2-5-18)13-28(25,26)24-9-7-17(12-24)15-3-6-19-16(11-15)8-10-27-19/h1-6,11,17H,7-10,12-13H2
• InChI Key： ICBHCPGIBVKPIG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1)(N1CCC(C2C=CC3=C(CCO3)C=2)C1)(=O)=O

Computed Properties

• Exact Mass: 411.11159916g/mol
• Monoisotopic Mass: 411.11159916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine

Comprehensive Overview of 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine (CAS No. 2097912-35-9)

The compound 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine (CAS No. 2097912-35-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dihydrobenzofuran moiety and the trifluoromethylphenylmethanesulfonyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine has surged, driven by the need for innovative solutions in drug discovery and material science. The compound's CAS No. 2097912-35-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its sulfonylpyrrolidine backbone is particularly noteworthy, as it is often associated with enhanced metabolic stability and bioavailability, key factors in modern medicinal chemistry.

One of the most discussed topics in relation to this compound is its potential role in addressing drug-resistant pathogens. With the rise of antimicrobial resistance (AMR), scientists are exploring 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine as a potential inhibitor of bacterial efflux pumps, a mechanism often exploited by resistant strains. This aligns with the growing public interest in AMR solutions and next-generation antibiotics, making the compound a hot topic in both scientific and general audiences.

Another area of interest is the compound's application in central nervous system (CNS) disorders. The dihydrobenzofuran core is known to exhibit affinity for neurotransmitter receptors, prompting investigations into its utility for conditions like Parkinson's disease and depression. Searches for CNS-targeting compounds and neuroprotective agents have increased, further highlighting the relevance of CAS No. 2097912-35-9 in contemporary research.

From a synthetic chemistry perspective, the compound's trifluoromethylphenylmethanesulfonyl group offers unique challenges and opportunities. Fluorinated compounds are increasingly popular due to their ability to modulate lipophilicity and binding affinity, traits highly sought after in precision medicine. The inclusion of this moiety in 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine has sparked discussions on fluorine chemistry and its role in modern drug design.

Environmental sustainability is another key theme associated with this compound. Researchers are exploring greener synthesis routes for 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine, aligning with the global push for green chemistry and reduced carbon footprints. This resonates with the increasing number of searches for eco-friendly synthesis and sustainable pharmaceuticals, further cementing the compound's relevance in today's scientific landscape.

In conclusion, 3-(2,3-dihydro-1-benzofuran-5-yl)-1-{4-(trifluoromethyl)phenylmethanesulfonyl}pyrrolidine (CAS No. 2097912-35-9) represents a multifaceted compound with broad potential across multiple disciplines. Its structural complexity, combined with its applicability in addressing pressing global challenges like AMR and CNS disorders, ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to remain at the forefront of innovations in medicinal chemistry and material science.